N,N'-bis(4-propan-2-yloxyphenyl)ethanimidamide

• CAS No.: 84308-83-8
• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N,N'-bis(4-propan-2-yloxyphenyl)ethanimidamide
• InChI: InChI=1S/C20H26N2O2/c1-14(2)23-19-10-6-17(7-11-19)21-16(5)22-18-8-12-20(13-9-18)24-15(3)4/h6-15H,1-5H3,(H,21,22)
• InChI Key: HJQUJMRJGUQXKB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)NC(=NC2=CC=C(C=C2)OC(C)C)C

Description

N,N’-bis(4-propan-2-yloxyphenyl)ethanimidamide is an organic compound with a complex structure characterized by the presence of two 4-propan-2-yloxyphenyl groups attached to an ethanimidamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N’-bis(4-propan-2-yloxyphenyl)ethanimidamide typically involves the reaction of 4-propan-2-yloxybenzaldehyde with ethanimidamide under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of N,N’-bis(4-propan-2-yloxyphenyl)ethanimidamide may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets industry standards .

Chemical Reactions Analysis

Types of Reactions

N,N’-bis(4-propan-2-yloxyphenyl)ethanimidamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different derivatives depending on the reducing agents used.

Substitution: The compound can participate in substitution reactions where one or more functional groups are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions typically involve controlled temperatures, pressures, and pH levels to ensure the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce various reduced forms of the compound .

Scientific Research Applications

N,N’-bis(4-propan-2-yloxyphenyl)ethanimidamide has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a catalyst in certain chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of advanced materials and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of N,N’-bis(4-propan-2-yloxyphenyl)ethanimidamide involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N,N’-bis(4-propan-2-yloxyphenyl)ethanimidamide include:

• N,N’-bis(2-hydroxyphenyl)ethanimidamide
• N,N’-bis(4-methoxyphenyl)ethanimidamide
• N,N’-bis(4-ethoxyphenyl)ethanimidamide

Uniqueness

N,N’-bis(4-propan-2-yloxyphenyl)ethanimidamide is unique due to its specific structural features, which confer distinct chemical and physical properties. These properties make it particularly suitable for certain applications where other similar compounds may not be as effective .